N,4,5-trimethyl-2-(4-nitrobenzamido)thiophene-3-carboxamide

• IUPAC Name: N,4,5-trimethyl-2-[(4-nitrobenzoyl)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H15N3O4S/c1-8-9(2)23-15(12(8)14(20)16-3)17-13(19)10-4-6-11(7-5-10)18(21)22/h4-7H,1-3H3,(H,16,20)(H,17,19)
• InChI Key: RQVHTUFMZRHNLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=C1C(=O)NC)NC(=O)C2=CC=C(C=C2)[N+](=O)[O-])C
• Molecular Formula: C15H15N3O4S
• Molecular Weight: 333.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants present. Thiophene derivatives can undergo a variety of reactions due to the presence of the thiophene ring and various functional groups.

Scientific Research Applications

Biodegradable Lactic Acid-Mediated Synthesis

Researchers have explored eco-friendly methods for synthesizing thiophene derivatives. For instance:

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Iron-Catalyzed Cyclization for 1,3,5-Triazines

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Future Directions

The future directions for the study of this compound would depend on its potential applications. Thiophene derivatives have shown a wide variety of applications including in the fields of materials chemistry, agrochemicals, and pharmaceuticals.